Cas no 1566026-66-1 (2-(2-Bromo-4-nitrophenyl)butanoic acid)

• Product Name: 2-(2-Bromo-4-nitrophenyl)butanoic acid
• CAS No: 1566026-66-1
• MF: C₁₀H₁₀BrNO₄
• MW: 288.094702243805
• CID: 5763439
• PubChem ID: 104572070
• Update Time: 2025-05-22

2-(2-Bromo-4-nitrophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1916096
• 2-(2-bromo-4-nitrophenyl)butanoic acid
• 1566026-66-1
• 2-(2-Bromo-4-nitrophenyl)butanoic acid

• Inchi： 1S/C10H10BrNO4/c1-2-7(10(13)14)8-4-3-6(12(15)16)5-9(8)11/h3-5,7H,2H2,1H3,(H,13,14)
• InChI Key： PRSNDVUETWFQRO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(=O)O)CC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 286.97932g/mol
• Monoisotopic Mass: 286.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(2-Bromo-4-nitrophenyl)butanoic acid

Comprehensive Overview of 2-(2-Bromo-4-nitrophenyl)butanoic acid (CAS No. 1566026-66-1)

2-(2-Bromo-4-nitrophenyl)butanoic acid (CAS No. 1566026-66-1) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure features a bromine substituent and a nitro group attached to a phenyl ring, coupled with a butanoic acid side chain. This unique combination makes it a valuable building block for researchers exploring structure-activity relationships (SAR) in drug discovery and material science applications.

In recent years, the demand for halogenated nitroaromatic compounds like 2-(2-Bromo-4-nitrophenyl)butanoic acid has surged due to their role in developing small-molecule inhibitors and fluorescence probes. A 2023 study highlighted its potential in modulating enzyme kinetics, particularly in kinase-targeted therapies—a hot topic in oncology research. The compound’s electron-withdrawing groups (bromo and nitro) enhance its reactivity in cross-coupling reactions, aligning with the growing interest in Pd-catalyzed transformations.

From a synthetic chemistry perspective, 1566026-66-1 serves as a precursor for chiral auxiliaries and asymmetric synthesis. Its carboxylic acid functionality allows for easy derivatization into esters or amides, addressing frequent search queries like "how to modify nitroaromatic acids for peptide conjugation." Analytical techniques such as HPLC purity analysis and NMR spectral interpretation are critical for quality control, as evidenced by forum discussions on platforms like ResearchGate.

Environmental and regulatory considerations are increasingly shaping the use of bromo-nitrophenyl derivatives. While not classified as hazardous, proper handling under REACH compliance is advised. Recent Google Trends data shows rising searches for "green synthesis of halogenated aromatics," prompting innovations in solvent-free reactions and biocatalytic methods for compounds like 2-(2-Bromo-4-nitrophenyl)butanoic acid.

The compound’s crystallographic properties have also gained attention in X-ray diffraction studies, with its molecular packing behavior being cited in papers on supramolecular chemistry. For purchasers, common questions revolve around "CAS 1566026-66-1 suppliers with COA" or "scaling up nitrophenyl butanoate production"—topics frequently indexed in chemical procurement databases.

In material science, derivatives of 2-(2-Bromo-4-nitrophenyl)butanoic acid demonstrate utility in organic semiconductors, correlating with the boom in flexible electronics research. Patent filings from 2020-2023 reveal its incorporation into photoactive layers for OLED devices, answering niche search terms like "nitroaromatic acids in optoelectronics."

Storage recommendations for 1566026-66-1 emphasize protection from UV degradation—a point often overlooked in lab protocols. Industry forums suggest amber glass vials at -20°C for long-term stability, addressing practical concerns raised in threads like "decomposition of brominated nitrophenols."

Future applications may exploit its hydrogen-bonding motifs for metal-organic frameworks (MOFs), a trending area in carbon capture research. As synthetic methodologies evolve, 2-(2-Bromo-4-nitrophenyl)butanoic acid continues to bridge gaps between medicinal chemistry and advanced materials, maintaining its relevance in high-impact publications.